Cas no 97483-79-9 (Ethyl 6-cyanopicolinate)

Ethyl 6-cyanopicolinate structure

Product Name:Ethyl 6-cyanopicolinate

CAS No:97483-79-9

MF:C₉H₈N₂O₂

MW:176.172021865845

MDL:MFCD09261080

CID:801144

PubChem ID:13415158

Update Time:2024-10-25

Ethyl 6-cyanopicolinate Chemical and Physical Properties

Names and Identifiers

- 6-cyano-2-Pyridinecarboxylic acid ethyl ester
- Ethyl 6-cyanopicolinate
- 2-Pyridinecarboxylicacid, 6-cyano-, ethyl ester
- 6-CYANO-PYRIDINE-2-CARBOXYLIC ACID ETHYL ESTER
- ethyl 6-cyanopyridine-2-carboxylate
- 2-ACETONITRILPYRIDINE-6-CARBOXYLIC ACID EHTYL ESTER
- Ethyl 6-cyano-2-pyridinecarboxylate
- 2-Pyridinecarboxylic acid, 6-cyano-, ethyl ester
- FYOOHRDXEPERKP-UHFFFAOYSA-N
- ST2413058
- AB0027919
- W9825
- 2-Acetonitrilpyridine-6-carboxylic acid ethyl ester
- Ethyl 6-cyano-2-pyridinecarboxylate (ACI)
- S11644
- MFCD09261080
- DTXSID20540099
- AKOS006332375
- DS-17276
- CS-0043720
- SY102428
- 97483-79-9
- SCHEMBL2962800
- Ethyl6-cyanopicolinate
- MDL： MFCD09261080
- Inchi： 1S/C9H8N2O2/c1-2-13-9(12)8-5-3-4-7(6-10)11-8/h3-5H,2H2,1H3
- InChI Key： FYOOHRDXEPERKP-UHFFFAOYSA-N
- SMILES： N#CC1C=CC=C(C(OCC)=O)N=1

Computed Properties

Exact Mass: 176.05900
Monoisotopic Mass: 176.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63
XLogP3: 1.5

Experimental Properties

Boiling Point: 330.0±27.0°C at 760 mmHg
PSA: 62.98000
LogP: 1.12998

Ethyl 6-cyanopicolinate Security Information

Hazard Statement： H302
Storage Condition：Sealed in dry,Room Temperature

Ethyl 6-cyanopicolinate Pricemore >>

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Alichem	A029007474-1g	Ethyl 6-cyanopicolinate	97483-79-9	95%	1g	$227.84	2023-08-31
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Ethyl 6-cyanopicolinate Production Method

Production Method 1

21190-88-5

97483-79-9

Reaction Conditions

1.1 Solvents: Pyridine ; rt; rt → reflux; 16 h, reflux

Reference

: Increasing the Efficiency of Ligands for FK506-Binding Protein 51 by Conformational Control

Wang, Yansong; Kirschner, Alexander; Fabian, Anne-Katrin; Gopalakrishnan, Ranganath; Kress, Christoph; et al, Journal of Medicinal Chemistry, 2013, 56(10), 3922-3935

Production Method 2

97483-79-9

Reaction Conditions

Reference

: Bicyclic aza-amides for treatment of psychiatric disorders

, United States, , ,

Production Method 3

21190-88-5

97483-79-9

Reaction Conditions

1.1 Reagents: Pyridine ; 6 h, reflux

Reference

: Preparation of substituted phenylthiazole compounds as zinc-selective fluorescent probes for emission-ratiometric imaging

, World Intellectual Property Organization, , ,

Production Method 4

21190-88-5

97483-79-9

Reaction Conditions

1.1 Solvents: Pyridine ; 16 h, reflux

Reference

: Preparation of bicyclic aza-amides for treatment of psychiatric disorders

, World Intellectual Property Organization, , ,

Production Method 5

30062-31-8

97483-79-9

Reaction Conditions

1.1 Reagents: Triethylamine , Trimethylsilyl cyanide Solvents: Acetonitrile

Reference

: Site-selectivity in the cyanation of 3-substituted pyridine 1-oxides with trimethylsilanecarbonitrile

Sakamoto, Takao; Kaneda, Sohichi; Nishimura, Sumiko; Yamanaka, Hiroshi, Chemical & Pharmaceutical Bulletin, 1985, 33(2), 565-71

Production Method 6

617-35-6

100-70-9

97483-79-9

58481-14-4

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Solvents: Water
1.2 Reagents: Sulfuric acid , Ferrous sulfate Solvents: Dichloromethane , Water

Reference

: Homolytic alkoxycarbonylation reactions in two-phase systems. 3. Introduction of a single carboxylic acid ester function into cyano- or (alkoxycarbonyl)-substituted N-heteroaromatics

Heinisch, Gottfried; Loetsch, Gerhard, Heterocycles, 1987, 26(3), 731-44